Cas no 1060902-45-5 (N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide
• CAS No: 1060902-45-5
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 5797225
• PubChem ID: 18105148
• Update Time: 2025-06-09

N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide
• F5791-0889
• VU0520781-1
• N-[(1H-1,3-benzodiazol-2-yl)methyl]thiophene-3-carboxamide
• AKOS017124273
• N-(1H-benzimidazol-2-ylmethyl)thiophene-3-carboxamide
• N-((1H-benzo[d]imidazol-2-yl)methyl)thiophene-3-carboxamide
• 1060902-45-5

• Inchi： 1S/C13H11N3OS/c17-13(9-5-6-18-8-9)14-7-12-15-10-3-1-2-4-11(10)16-12/h1-6,8H,7H2,(H,14,17)(H,15,16)
• InChI Key： OIPAQMBSRBGDFR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 257.06228316g/mol
• Monoisotopic Mass: 257.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86Ų

Additional information on N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide

N-(1H-1,3-Benzodiazol-2-yl)methylthiophene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1060902-45-5, known as N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a thiophene ring through a carboxamide linkage. The benzodiazole group is known for its aromatic stability and electronic properties, while the thiophene ring contributes to the compound's ability to participate in various chemical reactions and applications.

Recent studies have highlighted the potential of N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its use as a building block for constructing functional polymers and hybrid materials. The compound's ability to form self-assembled structures has been leveraged to create materials with tailored electronic properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide involves a multi-step process that typically begins with the preparation of the benzodiazole derivative. This is followed by a coupling reaction with the thiophene carboxylic acid derivative, often utilizing activating agents such as carbodiimides or mixed carbonates. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its electronic properties. The conjugation between the benzodiazole and thiophene moieties results in an extended π-system, which significantly influences its absorption and emission characteristics. Experimental studies have demonstrated that N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide exhibits strong fluorescence under UV irradiation, making it a potential candidate for fluorescent sensing applications. Additionally, its redox properties have been studied in detail, revealing its suitability as an electron transport material in organic electronic devices.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules has been exploited to develop targeted drug delivery platforms. Recent research has focused on modifying the compound's surface properties to enhance its biocompatibility and loading capacity for therapeutic agents. These studies underscore the versatility of N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide in addressing complex challenges in biomedical engineering.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in commercial applications. Preliminary findings suggest that N-(1H-1,3-benzodiazol-2-yl)methylthiophene-3-carboxamide exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in eco-friendly materials.

Looking ahead, the development of novel synthetic routes and functionalization strategies for N-(1H-1,3-benzodiazol-2